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Compound of Interest

3-Bromo-2-
Compound Name: ) o
(difluoromethoxy)pyridine

Cat. No.: B567009

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. All
laboratory work should be conducted by trained professionals in a suitably equipped facility,
adhering to all institutional and regulatory safety protocols.

Introduction

3-Bromo-2-(difluoromethoxy)pyridine (CAS No. 1214345-30-8) is a halogenated pyridine
derivative with potential applications in pharmaceutical and agrochemical research and
development.[1][2] Its chemical structure, incorporating a bromine atom and a difluoromethoxy
group on the pyridine ring, suggests that it may possess unique chemical reactivity and
biological activity. This guide provides a summary of the available safety information for this
compound and related analogues to assist researchers in its safe handling and use.

Physicochemical and Safety Data

Quantitative safety and physicochemical data for 3-Bromo-2-(difluoromethoxy)pyridine are
not readily available in the public domain. The following tables summarize the known
information for the target compound and provide data from structurally similar compounds to
infer potential properties and hazards.
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Table 1: Physicochemical Properties of 3-Bromo-2-(difluoromethoxy)pyridine

Property Value Source
CAS Number 1214345-30-8 [11[2]
Molecular Formula C6H4BrF2NO [1][2]
Molecular Weight 224.00 g/mol [1112]
Appearance Colorless to light yellow liquid [2]
Purity 97.00%+ [3]

Store in a cool, dry, and well-
Storage ventilated area. Sealed in dry,

Room Temperature.

[2](3]

) May require cold-chain
Transportation _
transportation.

[1]

Table 2: Hazard Information for Structurally Related Compounds
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Compound CAS Number Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
832735-56-5* H319: Causes serious eye

irritation. H335: May cause

4-Bromo-2-

(difluoromethoxy)pyridine

respiratory irritation.[4]

H302: Harmful if swallowed.
H315: Causes skin irritation.
1215809-12-3 H319: Causes serious eye

irritation. H335: May cause

3-bromo-2-(2-

fluorophenoxy)pyridine

respiratory irritation.[5]

H226: Flammable liquid and
vapor. H302: Harmful if
swallowed. H315: Causes skin

3-Bromopyridine 626-55-1 irritation. H319: Causes
serious eye irritation. H335:
May cause respiratory

irritation.[6]

) H301: Toxic if swallowed.
3-bromo-5-(difluoromethyl)-2- N o ]
Not specified H311: Toxic in contact with

fluoropyridine . L
skin. H331: Toxic if inhaled.[7]

Note: The CAS number provided in the source for 4-Bromo-2-(difluoromethoxy)pyridine
appears to be incomplete.

Hazard Identification and Precautionary Measures

Based on the hazard classifications of structurally similar compounds, 3-Bromo-2-
(difluoromethoxy)pyridine should be handled with caution. The primary hazards are likely to
be:

o Acute Oral Toxicity: Harmful or toxic if swallowed.

» Skin Corrosion/Irritation: May cause skin irritation upon contact.
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+ Serious Eye Damage/Irritation: May cause serious eye irritation.

o Respiratory Tract Irritation: May cause respiratory irritation if inhaled.

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is crucial. The following
diagram outlines the recommended PPE for handling 3-Bromo-2-(difluoromethoxy)pyridine.

Personal Protective Equipment (PPE)
Always Wear Safety Glasses with Side Shields or Goggles
Always Wear Chemical-Resistant Gloves (e.qg., Nitrile)
Start Handling Handlling
Chemical . Complete
) ) Laboratory Coat
Mandatory
Use in a Fume Hood

Click to download full resolution via product page
Recommended Personal Protective Equipment (PPE) for handling.

Experimental Protocols: Safe Handling and
Emergency Procedures

Detailed experimental protocols for 3-Bromo-2-(difluoromethoxy)pyridine are not available.
The following workflows are based on best practices for handling hazardous chemical liquids in

a laboratory setting.
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Standard Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of 3-Bromo-2-
(difluoromethoxy)pyridine in a laboratory setting.
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Standard laboratory handling workflow.
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Emergency Response Protocol: Spills

In the event of a spill, the following protocol, based on guidelines for similar chemicals, should
be followed.[4]

Chemical Spill Occurs

Gvacuate Immediate Area

Alert Supervisor and
Safety Officer

Assess Spill Size

Large Spill

If trained and equipped Immediately

Absorb with Inert Material Contact Emergency
(e.g., Vermiculite, Sand) Health & Safety

Collect and Place in
Sealed Container for Disposal

Decontaminate Spill Area
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Emergency response workflow for chemical spills.

First Aid Measures

The following first aid measures are based on the potential hazards inferred from related
compounds.[4][5][6][7] Medical attention should be sought in all cases of significant exposure.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Biological Effects and Signaling Pathways

There is currently no publicly available information regarding the specific biological effects or
signaling pathways associated with 3-Bromo-2-(difluoromethoxy)pyridine. Given its intended
use in drug development, it is plausible that it is designed to interact with specific biological
targets, but this information is proprietary. Researchers should treat this compound as
potentially biologically active and handle it with appropriate containment measures.

Conclusion

While a comprehensive safety profile for 3-Bromo-2-(difluoromethoxy)pyridine is not yet
publicly available, a review of its chemical structure and the properties of analogous
compounds allows for a preliminary risk assessment. It should be handled as a potentially
hazardous substance that is harmful if swallowed, and an irritant to the skin, eyes, and
respiratory system. Adherence to standard laboratory safety protocols, including the use of
appropriate personal protective equipment and working in a well-ventilated area, is essential.
All waste materials should be disposed of in accordance with local, state, and federal
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1214345-30-8|3-Bromo-2-(difluoromethoxy)pyridine|BLD Pharm [bldpharm.com]
3-broMo-2-(difluoroMethoxy)pyridine CAS#. 1214345-30-8 [m.chemicalbook.com]

3-Bromo-2-(difluoromethoxy)pyridine [acrospharma.co.kr]

aaronchem.com [aaronchem.com]

1.
2.
3.
o 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
5.
6. jubilantingrevia.com [jubilantingrevia.com]

7.

enamine.enamine.net [enamine.enamine.net]

¢ To cite this document: BenchChem. [Technical Guide: Safety Profile of 3-Bromo-2-
(difluoromethoxy)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567009#3-bromo-2-difluoromethoxy-pyridine-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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